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Compound of Interest

Compound Name: C & B-Metabond

Cat. No.: B1205101

Essential Safety Protocols for Handling C & B-
Metabond

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals working with C & B-Metabond. Adherence to
these procedures is critical for ensuring a safe laboratory environment.

C & B-Metabond is a dental adhesive system that contains methacrylate resins.[1] Key
components, such as the C&B Metabond Base and Dentin Activator, are classified as
hazardous materials, with the potential to cause skin irritation, serious eye irritation, allergic
skin reactions, and respiratory irritation.[2][3] The liquid components are also highly flammable.
[2] Therefore, proper handling and use of personal protective equipment (PPE) are mandatory.

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential to minimize exposure to the hazardous components
of C & B-Metabond, primarily methyl methacrylate (MMA). The following table summarizes the
required PPE for handling this material.
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Protection Type

Required PPE

Material/Type
Specification

Operational Notes

Eye and Face

Protection

Safety glasses with
side shields or a full-

face shield

ANSI Z87.1 compliant

A full-face shield is
recommended when
there is a significant

risk of splashing.[2][3]

Skin and Body

Protection

Chemical-resistant

gloves

Nitrile or Butyl rubber

The Safety Data
Sheet (SDS) suggests
rubber or PVC gloves,
but chemical
resistance charts
indicate that nitrile and
butyl gloves offer
superior protection
against methyl
methacrylate.[3][4]
Double gloving may
be considered for

extended operations.

[5]

Lab coat or chemical-

resistant apron

Polypropylene or
other non-porous

material

Should be worn at all
times when handling
the material to protect
against splashes and
contamination of

personal clothing.[3]

Respiratory Protection

NIOSH-approved air-

purifying respirator

Organic vapor

cartridges

Required when
working in areas with
inadequate ventilation
or where occupational
exposure limits for
methyl methacrylate

may be exceeded.[2]

[6]
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Experimental Protocol: Donning and Doffing PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent
cross-contamination.

Donning Sequence:

Lab Coat/Apron: Put on the lab coat or apron, ensuring it is fully buttoned or tied.

Respirator: If required, perform a seal check to ensure the respirator is fitted correctly.

Eye/Face Protection: Put on safety glasses or a face shield.

Gloves: Don gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Lab Coat/Apron: Remove the lab coat or apron by rolling it down from the shoulders, keeping
the contaminated outer surface away from the body.

Eye/Face Protection: Remove by handling the earpieces or headband.

Respirator: Remove the respirator without touching the front of the mask.

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

PPE Selection and Use Workflow

The following diagram illustrates the decision-making process for selecting and using
appropriate PPE when handling C & B-Metabond.
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Preparation

Assess Task
(e.g., mixing, application)

l

Check Ventilation
(Is it adequate?)

No

PPE Selection

Select Respiratory Protection
(NIOSH-approved, Organic Vapor Cartridge)

Yes

Select Eye Protection
(Safety Glasses/Face Shield)

Select Skin Protection
(Nitrile/Butyl Gloves, Lab Coat)

Action

Don PPE

(Correct Sequence)

Handle C & B-Metabond

:

Doff PPE
(Correct Sequence)

Disgosal

Dispose of Used PPE

l

Perform Hand Hygiene
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PPE Selection and Use Workflow for C & B-Metabond
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Disposal Plan

Proper disposal of C & B-Metabond waste and contaminated PPE is essential to prevent
environmental contamination and ensure regulatory compliance.

Chemical Waste:

e Unused or expired C & B-Metabond components should be disposed of as hazardous
chemical waste in accordance with federal, state, and local regulations.[1]

» Spilled or unused catalyst is highly reactive and should be blotted with an absorbent
material, saturated with water, and then disposed of as hazardous waste.[1]

Contaminated PPE:

 In atypical dental or laboratory setting, used PPE such as gloves, masks, and gowns that
are not saturated with blood or other potentially infectious materials are considered general
solid waste and can be disposed of in the regular trash.[7][8]

» If PPE becomes heavily contaminated with C & B-Metabond, it should be placed in a sealed
bag and disposed of as chemical waste.

o Always consult your institution's specific guidelines for chemical and biohazardous waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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